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Compound of Interest

Compound Name: Allyl n-octyl ether

Cat. No.: B1268035

Allyl n-Octyl Ether: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the chemical and physical
properties of allyl n-octyl ether. It includes detailed experimental protocols for its synthesis
and characterization, presented in a format tailored for researchers and professionals in the
chemical and pharmaceutical sciences.

Chemical and Physical Properties

Allyl n-octyl ether is a colorless to almost colorless liquid with the chemical formula
C11H220[1]. It belongs to the alkyl allyl ether family and is distinguished by a straight eight-
carbon n-octyl chain attached to the ether oxygen[2]. This structure influences its physical and
chemical properties, such as its higher boiling point compared to shorter-chain allyl ethers[2].

Identification and General Properties
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Property Value Source

Chemical Name Allyl n-octyl ether N/A
Allyl octyl ether, 1-prop-2-

Synonyms yHoey Prop [3]
enoxyoctane

CAS Number 3295-97-4 [1]

Molecular Formula C11H220 [11[3]

Molecular Weight 170.29 g/mol [3]
Colorless to almost colorless

Appearance o [1]
clear liquid

Purity >95.0% (GC) [1]

Physical Properties

Property Value Source
Boiling Point 206 °C (lit.) N/A
Density 0.81 g/mL N/A
Refractive Index 1.4260-1.4300 N/A
Flash Point 77.1+12.0°C N/A

N Insoluble in water, soluble in
Solubility _ [4]
organic solvents.

Vapor Pressure 0.1 £ 0.4 mmHg at 25°C N/A

Synthesis of Allyl n-Octyl Ether

The most common and established method for the synthesis of allyl n-octyl ether is the
Williamson ether synthesis. This SN2 reaction involves the reaction of an alkoxide ion with a
primary alkyl halide[2][5][6]. In the case of allyl n-octyl ether, this can be achieved by reacting
sodium n-octoxide with an allyl halide (e.g., allyl bromide).
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Experimental Protocol: Williamson Ether Synthesis

This protocol describes the synthesis of allyl n-octyl ether from n-octanol and allyl bromide.
Materials:

e n-Octanol

e Sodium hydride (NaH) or other strong base

e Allyl bromide

e Anhydrous tetrahydrofuran (THF) or other suitable aprotic solvent

e Saturated aqueous ammonium chloride (NH4Cl) solution

e Brine (saturated agueous NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

Procedure:

o Formation of the Alkoxide: In a flame-dried round-bottom flask under an inert atmosphere
(e.g., nitrogen or argon), dissolve n-octanol in anhydrous THF. Cool the solution to 0 °C in an
ice bath.

e Slowly add sodium hydride (1.1 equivalents) portion-wise to the stirred solution. The reaction
will generate hydrogen gas, so ensure proper ventilation.

 Allow the mixture to warm to room temperature and stir until the evolution of hydrogen gas
ceases, indicating the complete formation of the sodium n-octoxide.

» Addition of the Alkyl Halide: Cool the reaction mixture back to 0 °C and add allyl bromide (1.2
equivalents) dropwise via a syringe or dropping funnel.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 12-24 hours, or until TLC analysis indicates the consumption of the starting material.
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Work-up: Carefully quench the reaction by the slow addition of saturated aqueous NHa4Cl
solution.

Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x
50 mL).

Combine the organic layers and wash with water and then brine.

Dry the organic layer over anhydrous MgSOa or Na=SOs, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by fractional distillation under reduced pressure to
obtain pure allyl n-octyl ether.

Spectroscopic Characterization

The structure and purity of the synthesized allyl n-octyl ether can be confirmed using various
spectroscopic techniques.

'H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum will show
characteristic signals for the allyl and n-octyl groups. The protons on the carbon adjacent to
the ether oxygen will be shifted downfield.

13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 13C NMR spectrum will display
distinct peaks for each unique carbon atom in the molecule.

IR (Infrared) Spectroscopy: The IR spectrum will exhibit a characteristic C-O-C stretching
vibration in the range of 1050-1150 cm~1.

GC-MS (Gas Chromatography-Mass Spectrometry): GC-MS can be used to determine the
purity of the compound and to identify the mass fragments, confirming its molecular weight
and structure[3].

Safety and Handling

Allyl n-octyl ether is a combustible liquid and can cause skin and serious eye irritation[3].

Precautionary Statements:
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o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

e Wash skin thoroughly after handling.

o Wear protective gloves, protective clothing, eye protection, and face protection.
e |F ON SKIN: Wash with plenty of water.

e |IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

Store in a well-ventilated place. Keep cool.
For detailed safety information, refer to the Safety Data Sheet (SDS).
Visualizations

Synthesis of Allyl n-Octyl Ether via Williamson Ether
Synthesis
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Caption: Williamson Ether Synthesis of Allyl n-Octyl Ether.

General Experimental Workflow for Synthesis and
Characterization
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Caption: Synthesis and Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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